3-ethyl-1-{[5-(thiophen-2-yl)furan-2-yl]methyl}urea

• IUPAC Name: 1-ethyl-3-[(5-thiophen-2-ylfuran-2-yl)methyl]urea
• InChI: InChI=1S/C12H14N2O2S/c1-2-13-12(15)14-8-9-5-6-10(16-9)11-4-3-7-17-11/h3-7H,2,8H2,1H3,(H2,13,14,15)
• InChI Key: XXPVLBPLSCWUAI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=CC=C(O1)C2=CC=CS2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

The compound “3-ethyl-1-{[5-(thiophen-2-yl)furan-2-yl]methyl}urea” is a complex organic molecule that incorporates a thiophene ring. Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications, including use in the synthesis of biologically active compounds.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Notably, the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is used to make aminothiophene derivatives. Another method involves the reaction of thiophene with metal sodium under specific conditions.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur atom. The structure of the compound “3-ethyl-1-{[5-(thiophen-2-yl)furan-2-yl]methyl}urea” would be expected to reflect this basic thiophene structure, with additional functional groups attached.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, a [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation can provide 2,3,5-trisubstituted thiophene derivatives.

Scientific Research Applications

Medicinal Chemistry

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Material Science

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Mechanism of Action

Target of Action

It’s known that thiophene-based analogs have been of interest to scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It’s known that thiophene derivatives can influence a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties .

Action Environment

The stability and efficacy of thiophene derivatives can be influenced by various factors, including temperature, ph, and the presence of other compounds .

Future Directions

Thiophene derivatives continue to be a focus of research due to their wide range of biological activities. Future directions may include the development of new synthetic methods and the exploration of new biological activities. The pyridine side chain derivatives in certain compounds have shown excellent antimicrobial activity, suggesting potential future directions for research.